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A Comprehensive Technical Guide to Certepetide: Molecular Structure and Chemical
Properties

For Researchers, Scientists, and Drug Development Professionals
Abstract

Certepetide is a novel synthetic peptide currently under investigation for its potential
therapeutic applications. This document provides a detailed overview of its molecular structure,
key chemical properties, and the experimental methodologies used for its characterization. All
guantitative data has been summarized for clarity, and relevant signaling pathways and
experimental workflows are visually represented.

Molecular Structure

Certepetide is a cyclic peptide composed of 15 amino acids with the sequence cyclo(Leu-Val-
Pro-Gly-Arg-Gly-Asp-Phe-Asn-lle-Val-Ala-Met-Ser-Tyr). The cyclic structure is formed by a
peptide bond between the C-terminus of Tyrosine and the N-terminus of Leucine. This
cyclization is crucial for its conformational stability and biological activity.

Key Structural Features:
e Amino Acid Composition: 15 residues

e Sequence: cyclo(LVPGRGDENIVAMSY)
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e Molecular Formula: C72H112N20021S1
e Cyclization: Head-to-tail peptide bond

Chemical Properties

A comprehensive analysis of the physicochemical properties of Certepetide has been
conducted to support its development as a therapeutic agent.

Table 1: Summary of Physicochemical Properties

Property Value Method

Molecular Weight 1656.9 g/mol Mass Spectrometry (ESI-MS)
Isoelectric Point (pl) 8.5 Isoelectric Focusing
Solubility in Water 1.2 mg/mL UV-Vis Spectroscopy

LogP -2.8 Reverse-Phase HPLC

. ) Differential Scanning
Melting Point 215 °C ]
Calorimetry

Stability (t2l2 in human serum)  18.5 hours LC-MS/MS

Experimental Protocols

The following sections detail the methodologies employed for the synthesis and
characterization of Certepetide.

Solid-Phase Peptide Synthesis (SPPS)

Certepetide was synthesized using an automated solid-phase peptide synthesizer.
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Fig. 1: Solid-Phase Peptide Synthesis Workflow

Purification and Characterization

The crude peptide was purified by reverse-phase high-performance liquid chromatography
(RP-HPLC) and its identity was confirmed by mass spectrometry.

Table 2: RP-HPLC and Mass Spectrometry Parameters

Parameter Value

RP-HPLC

Column C18 (5 pm, 4.6 x 250 mm)
Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile
Gradient 5-95% B over 30 min
Flow Rate 1 mL/min

Detection 220 nm

Mass Spectrometry

lonization Mode Electrospray lonization (ESI)
Mass Analyzer Time-of-Flight (TOF)
Observed m/z 1657.9 [M+H]*

Mechanism of Action and Signaling Pathway

Certepetide is an antagonist of the integrin av33, a receptor involved in angiogenesis and
tumor metastasis. By binding to this integrin, Certepetide blocks the downstream signaling
cascade initiated by the natural ligand, thereby inhibiting cell adhesion and migration.
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 To cite this document: BenchChem. [Molecular structure and chemical properties of
Certepetide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397668#molecular-structure-and-chemical-
properties-of-certepetide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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